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Compound of Interest

Compound Name: Levophacetoperane

Cat. No.: B1675099 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the proper disposal

procedures for Levophacetoperane, a psychostimulant compound. Adherence to these

guidelines is crucial for minimizing risks and maintaining a safe research environment.

Core Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Levophacetoperane with

appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of any dust or aerosols.[1]

In the event of a spill, the area should be evacuated and ventilated. The spilled material should

be absorbed with an inert, non-combustible material such as diatomite or universal binders.[1]

Contaminated surfaces and equipment should be decontaminated by scrubbing with alcohol.[1]

All contaminated materials must be collected and disposed of as hazardous waste according to

the procedures outlined below.

Quantitative Data for Levophacetoperane
A clear understanding of the chemical and physical properties of Levophacetoperane is

essential for its safe handling and disposal. The following table summarizes key quantitative

data for Levophacetoperane and its hydrochloride salt.
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Property Value Source

Levophacetoperane

IUPAC Name
[(R)-phenyl-[(2R)-piperidin-2-

yl]methyl] acetate
[2]

CAS Number 24558-01-8 [2]

Molecular Formula C₁₄H₁₉NO₂ [2]

Molar Mass 233.311 g·mol⁻¹ [2]

Levophacetoperane

Hydrochloride

CAS Number 23257-56-9 [3]

Molecular Formula C₁₄H₂₀ClNO₂ [3]

Molecular Weight 269.77 g/mol [3]

Solubility in DMSO 16.67 mg/mL (61.79 mM) [3]

Storage Temperature -20°C [3][4]

Step-by-Step Disposal Protocol
The disposal of Levophacetoperane must be conducted in compliance with local, state, and

federal regulations for hazardous waste. Improper disposal can lead to environmental

contamination and potential harm to public health.[5]

Experimental Protocol for Disposal:

Waste Identification and Segregation:

All waste materials containing Levophacetoperane, including unused product,

contaminated labware (e.g., vials, pipettes), and contaminated PPE, must be classified as

hazardous pharmaceutical waste.

This waste should be segregated from general laboratory trash and other chemical waste

streams to ensure proper handling.
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Containerization:

Collect all Levophacetoperane waste in a designated, leak-proof, and clearly labeled

hazardous waste container.

The label should include the words "Hazardous Waste," the name "Levophacetoperane,"

and any other information required by your institution's environmental health and safety

(EHS) department.

Storage:

Store the sealed waste container in a cool, well-ventilated, and secure area, away from

incompatible materials.[1]

The storage area should be designated for hazardous waste and have secondary

containment to prevent the spread of any potential leaks.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the Levophacetoperane waste.

Do not attempt to dispose of this material down the drain or in the regular trash, as this is

strongly discouraged for pharmaceutical waste to prevent water contamination.[6]

The final disposal method should be through an approved waste disposal plant, which

typically involves incineration at a permitted facility.[1][7]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Levophacetoperane, from initial handling to final disposal.
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Levophacetoperane Disposal Workflow

By following these procedures, researchers and laboratory personnel can ensure the safe and

responsible disposal of Levophacetoperane, thereby protecting themselves, their colleagues,

and the environment. Always consult your institution's specific safety and disposal guidelines,

as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Safe Disposal of
Levophacetoperane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675099#levophacetoperane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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